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Abstract

cis-Vaccenic acid (cVA), an n-7 monounsaturated fatty acid, is emerging from the shadow of
its more-studied isomers as a significant biomolecule with diverse physiological roles.
Endogenously synthesized from palmitoleic acid, cVA is a key product of lipid metabolism
pathways involving enzymes such as Stearoyl-CoA Desaturase 1 (SCD1) and Elongase 5
(ELOVL5). Recent research has implicated cVA in a range of biological processes, from
regulating cellular signaling cascades like the mTORC2-Akt-FOXO1 pathway to influencing cell
viability in oncogenic contexts, particularly prostate cancer. Furthermore, studies have linked
plasma phospholipid levels of cVA to cardiometabolic health markers, including insulin
resistance, and have identified its potential as a therapeutic agent for hemoglobinopathies by
inducing y-globin synthesis. This technical guide provides an in-depth review of the biological
significance of cis-vaccenic acid, summarizing key quantitative data, detailing relevant
experimental protocols, and visualizing the core metabolic and signaling pathways to support
further research and drug development efforts.

Metabolism and Biosynthesis

cis-Vaccenic acid ((Z2)-11-Octadecenoic acid) is an 18-carbon monounsaturated fatty acid. Its
synthesis is intrinsically linked to the activity of two key enzymes in lipid metabolism: Stearoyl-
CoA Desaturase 1 (SCD1) and Fatty Acid Elongase 5 (ELOVLY5).
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The primary pathway for cVA biosynthesis begins with the saturated fatty acid palmitate (16:0).
SCD1 introduces a double bond to produce palmitoleic acid (16:1n-7). Subsequently, ELOVL5
catalyzes a two-carbon addition to elongate palmitoleic acid into cis-vaccenic acid (18:1n-7).
[1][2] This pathway is crucial, as the products, particularly cVA, have been shown to be more
than simple metabolic intermediates, acting as signaling molecules that influence major cellular
pathways.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [The Biological Significance of cis-Vaccenic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162614#what-is-the-biological-significance-of-cis-
vaccenic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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